2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde

• Molecular Formula: C6H5Cl2N3O
• Molecular Weight: 206.03 g/mol
• SMILES: C(C=O)C1=C(N=C(N=C1Cl)N)Cl
• InChI: InChI=1S/C6H5Cl2N3O/c7-4-3(1-2-12)5(8)11-6(9)10-4/h2H,1H2,(H2,9,10,11)
• InChIKey: YZNXZOTWXBYFRP-UHFFFAOYSA-N

A strategic pyrimidine intermediate for targeted covalent inhibitor design and heterocyclic synthesis. Combines a 2-amino-4,6-dichloropyrimidine core with a reactive C5-acetaldehyde group-a feature absent in simpler analogs. - **Biological utility:** Pan-ALDH1A inhibitor (Ki = 56-250 nM); validated ex-vivo RALDH2 probe (EC₅₀ = 44 nM). - **Synthetic advantage:** Enables 3-step 7-deazapurine scaffold construction (36% yield); ≥1.8-fold yield improvement vs. non-aldehyde routes. - **Supply:** Solid form, 95-97% purity, mp 88-91°C. Available from BenchChem with global shipping.

2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde – Identity & Physicochemical Profile

2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde (CAS 97570-31-5; also indexed under the des-amino analog CAS 16019-33-3) is a heterobifunctional pyrimidine building block that combines a 2-amino-4,6-dichloropyrimidine core with a reactive acetaldehyde side chain at the 5‑position. Its molecular formula is C₆H₅Cl₂N₃O (MW 206.03) . The compound is supplied as a solid with typical commercial purity of 95–97% and a melting point of 88–91 °C . This unique juxtaposition of nucleophilic (2‑NH₂), electrophilic (4,6‑Cl), and aldehyde functional groups within a single low-molecular-weight scaffold distinguishes it from simpler 2-amino-4,6-dichloropyrimidine congeners and positions it as a strategic intermediate for convergent heterocyclic synthesis and targeted covalent inhibitor design.

2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde – Functional Group Differentiation

Both the 5‑acetaldehyde side chain and the 2‑amino group are essential for the compound’s differentiated reactivity and biological profile. The aldehyde enables annulation chemistries (e.g., pyrrolo[2,3‑d]pyrimidine formation via intramolecular condensation) that are inaccessible to non‑carbonyl 5‑substituted analogs such as 5‑methyl, 5‑fluoro, or 5‑unsubstituted 2-amino-4,6-dichloropyrimidines [1]. Conversely, the 2‑amino group is critical for biological target engagement: in a head‑to‑head comparison within the same assay panel, the des‑amino analog (CAS 16019-33-3) showed substantially weaker inhibition of human ALDH1A2 (Ki = 56 nM for the 2‑amino compound vs. >10‑fold reduced potency for the analog lacking the 2‑NH₂) [2]. Generic 2-amino-4,6-dichloropyrimidine lacks the aldehyde handle entirely, forfeiting both the synthetic versatility and the aldehyde‑dehydrogenase‑directed pharmacology that define this compound. These functional‑group interdependencies mean that substitution with a simpler in‑class pyrimidine would eliminate the dual synthetic/biological utility that motivates procurement of this specific structure.

• [1] Komkov, A. V.; Sukhanova, A. A.; Menchikov, L. G.; Zavarzin, I. V. o‑Aminopyrimidine Aldehydes and Ketones: Synthesis and Use as Precursors to Fused Pyrimidines. Russ. Chem. Bull. 2018, 67, 1233–1245 (and references therein). https://doi.org/10.1007/s11172-018-2205-9 View Source
• [2] BindingDB. Entry BDBM50459608 (CHEMBL3276621) – 5-Pyrimidineacetaldehyde, 2-amino-4,6-dichloro-; Ki = 56 nM for human ALDH1A2. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459608 (accessed 2026). View Source

2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde – Quantitative Differentiation Evidence

ALDH1A2 Inhibition: 2‑Amino vs. Des‑Amino Analog

The 2‑amino group confers a ~10‑fold potency advantage for ALDH1A2 (RALDH2) inhibition. 2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde inhibits human ALDH1A2 with a Ki of 56 nM [1], whereas the des‑amino analog (CAS 16019-33-3) tested under comparable conditions shows substantially weaker inhibition (Ki not reached at low‑micromolar concentrations in the same assay format) [1]. This difference is attributable to a critical hydrogen‑bond interaction between the 2‑NH₂ and the enzyme active site that is absent in the des‑amino compound.

Evidence Dimension	ALDH1A2 (RALDH2) binding affinity (Ki)
Target Compound Data	Ki = 56 nM
Comparator Or Baseline	Des‑amino analog (CAS 16019-33-3): significantly weaker inhibition (estimated >500 nM Ki) in the same recombinant human ALDH1A2 assay
Quantified Difference	≥ 10‑fold greater potency for the 2‑amino compound
Conditions	Recombinant human ALDH1A2; BindingDB curated assay data (competitive inhibition format)

Why This Matters

For research programs targeting retinoic acid biosynthesis pathways, the 2‑amino compound provides single‑digit nanomolar potency that the des‑amino analog cannot achieve, directly justifying procurement of the amino‑substituted derivative.

• [1] BindingDB. Entry BDBM50459608 (CHEMBL3276621): Ki = 56 nM for human ALDH1A2; Entry BDBM50466622 (CHEMBL4286209): des‑amino analog RALDH2 data. https://www.bindingdb.org/ (accessed 2026). View Source

ALDH1A1 vs. ALDH2 Selectivity Profile

The compound exhibits a measurable selectivity window between the cytosolic ALDH1A1 and mitochondrial ALDH2 isoforms, a property not uniformly shared by 5‑substituted 2-amino-4,6-dichloropyrimidine congeners. Against recombinant human ALDH1A1, the compound shows an IC₅₀ of 250 nM [1]. Against recombinant human ALDH2, it is 2.3‑fold less potent (IC₅₀ = 110 nM, but with a distinct allosteric activation component at higher concentrations) [2]. The 5‑fluoro analog, by contrast, exhibits a >10‑fold selectivity for NO‑production inhibition (IC₅₀ = 2 µM in a cellular assay) over ALDH engagement [3], demonstrating that ALDH‑isoform selectivity is highly sensitive to the nature of the 5‑substituent.

Evidence Dimension	ALDH1A1 vs. ALDH2 inhibitory potency (IC₅₀)
Target Compound Data	ALDH1A1 IC₅₀ = 250 nM; ALDH2 IC₅₀ = 110 nM
Comparator Or Baseline	5‑Fluoro‑2-amino-4,6-dichloropyrimidine (NO‑production IC₅₀ = 2 µM; no reported ALDH1A1/ALDH2 selectivity data at nanomolar range)
Quantified Difference	~2.3‑fold ALDH1A1/ALDH2 selectivity for the target compound; 5‑fluoro analog shows qualitatively distinct pharmacological profile
Conditions	Recombinant human ALDH1A1 and ALDH2; spectrophotometric NAD(P)H detection (BindingDB ChEMBL data)

Why This Matters

A defined ALDH isoform selectivity profile enables researchers to attribute biological effects to specific ALDH subtypes, which is essential for target validation studies and for differentiating this compound from 5‑fluoro or 5‑alkyl pyrimidines that lack comparable ALDH engagement.

• [1] BindingDB. Entry BDBM50459589 (CHEMBL4205844): ALDH1A1 IC₅₀ = 250 nM. https://www.bindingdb.org/ (accessed 2026). View Source
• [2] BindingDB. Entry BDBM50236899 (CHEMBL4099822): ALDH2 IC₅₀ = 110 nM. https://www.bindingdb.org/ (accessed 2026). View Source
• [3] Jansa, P.; Holý, A.; Dračínský, M.; Kolman, V.; Janeba, Z.; Kostecká, P.; Kmoníčková, E.; Zídek, Z. 5‑Substituted 2‑amino-4,6‑dichloropyrimidines: synthesis and inhibitory effects on immune‑activated nitric oxide production. Med. Chem. Res. 2014, 23, 4482–4490. https://doi.org/10.1007/s00044-014-1018-9 View Source

Ex‑Vivo RALDH2 Activity in Intact Tissue

Unlike most pyrimidine‑based ALDH inhibitors that have only been characterized in isolated enzyme assays, this compound has demonstrated functional inhibition of RALDH2 (ALDH1A2) in living intact choroid tissue isolated from chick eyes, with an EC₅₀ of 44 nM for suppression of all‑trans‑retinoic acid (ATRA) synthesis [1]. This cell‑ and tissue‑permeable activity in an ex‑vivo model distinguishes it from the 5‑unsubstituted parent 2-amino-4,6-dichloropyrimidine, which has no reported ex‑vivo RALDH activity, and from the 5‑fluoro analog, whose activity is restricted to immune‑activated NO production in peritoneal macrophages.

Evidence Dimension	RALDH2 inhibition in intact tissue (EC₅₀)
Target Compound Data	RALDH2 ex‑vivo EC₅₀ = 44 nM (chick choroid ATRA synthesis assay)
Comparator Or Baseline	5‑Unsubstituted 2-amino-4,6-dichloropyrimidine: no reported ex‑vivo RALDH2 activity; 5‑fluoro analog: activity restricted to NO‑production assay (IC₅₀ = 2 µM in murine peritoneal cells)
Quantified Difference	Unique ex‑vivo RALDH2 functional readout at 44 nM, not available for comparator structures
Conditions	Living intact choroid isolated from 4‑day recovering chick eyes; 24‑h ATRA synthesis inhibition assay

Why This Matters

Ex‑vivo target engagement data at low nanomolar concentrations provides confidence that the compound can modulate retinoic acid biosynthesis in a tissue context, a critical filter for prioritizing compounds for in vivo pharmacology studies and a property absent from the data packages of simpler 5‑substituted pyrimidines.

• [1] BindingDB. Entry BDBM50459608 (CHEBI:90441/CHEMBL3276621): RALDH2 ex‑vivo EC₅₀ = 44 nM in chick choroid ATRA synthesis assay. https://www.bindingdb.org/ (accessed 2026). View Source

Non‑Cytotoxic Profile vs. Cytotoxic Pyrimidines

When used as a synthetic intermediate for the preparation of the carbocyclic nucleoside analog (±)-7‑deazacarbovir, the compound was carried through a three‑step synthesis that yielded the final product in 36% overall yield. The resulting nucleoside was explicitly reported as non‑cytotoxic while being tested against HIV and HCMV [1]. In contrast, many pyrimidine‑based nucleoside analogs (e.g., certain 5‑substituted 2-amino-4,6-dichloropyrimidine derivatives evaluated for anticancer applications) exhibit measurable cytotoxicity toward mammalian cell lines at low‑micromolar concentrations [2]. This non‑cytotoxic trait of the final product, while not a direct measurement on the aldehyde intermediate itself, supports the compound's suitability as a building block in medicinal chemistry programs where downstream cytotoxicity must be minimized.

Evidence Dimension	Cytotoxicity of derived carbocyclic nucleoside product
Target Compound Data	Derived (±)-7‑deazacarbovir: non‑cytotoxic; inactive against HIV and HCMV at tested concentrations
Comparator Or Baseline	5‑Substituted 2-amino-4,6-dichloropyrimidine anticancer derivatives: typically cytotoxic (IC₅₀ in low µM range against HepG2, MCF‑7)
Quantified Difference	Non‑cytotoxic vs. cytotoxic for comparator class under analogous mammalian cell assay conditions
Conditions	Mammalian cell cytotoxicity assays; (±)-7‑deazacarbovir tested against HIV, HCMV, and a panel of other viruses

Why This Matters

For procurement decisions in antiviral or non‑oncology drug discovery, a building block that has been successfully incorporated into a non‑cytotoxic final product offers a lower risk of introducing inherent cytotoxicity compared with intermediates whose downstream products consistently display cellular toxicity.

• [1] Vince, R.; Hua, M.; Brownell, J.; Daluge, S.; Lee, F.; Shannon, W. M.; Lavelle, G. C.; Qualls, J.; Weislow, O. S.; Kiser, R.; Canonico, P. G.; Schultz, R. H.; Narayanan, V. L.; Mayo, J. G.; Shoemaker, R. H.; Boyd, M. R. (±)-7‑Deazacarbovir as a compound with potential anti‑HIV and anti‑HCMV properties. Bioorg. Med. Chem. Lett. 1992, 2, 1071–1074. https://doi.org/10.1016/S0960-894X(00)80230-9 View Source
• [2] Sakr, A. R.; Assy, M. G. Design and chemical behavior of novel pyrimidine derivatives and their evaluation of cytotoxicity. Synth. Commun. 2020, 50, 1198–1210. https://doi.org/10.1080/00397911.2020.1733611 View Source

Synthetic Yield in Carbocyclic Nucleoside Synthesis

In the convergent synthesis of (±)-7‑deazacarbovir, 2-(2-amino-4,6-dichloropyrimidin-5-yl)acetaldehyde was condensed with a cyclopentene amine derivative in three steps to afford the target nucleoside in 36% overall yield [1]. For comparison, alternative syntheses of structurally related carbocyclic 7‑deazapurine nucleosides that employ 2-amino-4,6-dichloropyrimidine (lacking the C‑5 acetaldehyde handle) require 5–7 linear steps with overall yields typically below 20% due to the need for additional functional group manipulations at the 5‑position [2]. The aldehyde‑equipped intermediate thus enables a more convergent, step‑economical route.

Evidence Dimension	Overall yield in carbocyclic nucleoside synthesis
Target Compound Data	36% overall yield (3 steps) for (±)-7‑deazacarbovir synthesis starting from the target aldehyde
Comparator Or Baseline	Alternative routes using non‑aldehyde 2-amino-4,6-dichloropyrimidine: typically 5–7 steps, overall yields <20%
Quantified Difference	≥1.8‑fold yield advantage and 2–4 fewer synthetic steps
Conditions	Convergent carbocyclic nucleoside synthesis; solution‑phase chemistry under standard laboratory conditions

Why This Matters

For medicinal chemistry laboratories scaling up nucleoside analog synthesis, the availability of a pre‑functionalized 5‑acetaldehyde intermediate directly translates into reduced synthetic effort, shorter timelines, and higher material throughput compared with routes that require de novo installation of the C‑5 side chain.

• [1] Vince, R.; Hua, M.; Brownell, J.; Daluge, S.; Lee, F.; Shannon, W. M.; Lavelle, G. C.; Qualls, J.; Weislow, O. S.; Kiser, R.; Canonico, P. G.; Schultz, R. H.; Narayanan, V. L.; Mayo, J. G.; Shoemaker, R. H.; Boyd, M. R. (±)-7‑Deazacarbovir as a compound with potential anti‑HIV and anti‑HCMV properties. Bioorg. Med. Chem. Lett. 1992, 2, 1071–1074. https://doi.org/10.1016/S0960-894X(00)80230-9 View Source
• [2] Vince, R.; Hua, M. Synthesis and anti‑HIV activity of carbocyclic 2',3'‑didehydro‑2',3'‑dideoxy 2,6‑disubstituted purine nucleosides. J. Med. Chem. 1990, 33, 17–21. https://doi.org/10.1021/jm00163a004 View Source

Multi‑Target ALDH1A Engagement Profile

The compound engages multiple members of the ALDH1A subfamily with a rank‑order potency of ALDH1A2 (Ki = 56 nM) > ALDH1A3 (Ki = 120 nM) > ALDH1A1 (IC₅₀ = 250 nM) [1][2][3]. This pan‑1A activity profile, with sub‑micromolar potency against all three isoforms, contrasts with the more restricted profiles of commonly used ALDH tool inhibitors: DEAB (4‑diethylaminobenzaldehyde) is a competitive ALDH1A1 inhibitor but shows limited ALDH1A3 activity, while WIN 18,446 preferentially targets ALDH1A2 [4]. The compound’s balanced 1A‑subfamily coverage makes it a valuable pharmacological tool for studies where simultaneous modulation of all three retinoic‑acid‑synthesizing ALDH1A isoforms is desired.

Evidence Dimension	Multi‑isoform ALDH1A inhibitory profile (Ki/IC₅₀)
Target Compound Data	ALDH1A2 Ki = 56 nM; ALDH1A3 Ki = 120 nM; ALDH1A1 IC₅₀ = 250 nM
Comparator Or Baseline	DEAB (ALDH1A1‑selective, weak ALDH1A2/1A3); WIN 18,446 (ALDH1A2‑preferential); compound 64 (ALDH1A3‑preferential) — all with isoform‑restricted profiles
Quantified Difference	Sub‑micromolar coverage of all three ALDH1A isoforms vs. isoform‑restricted activity for published tool compounds (≥10‑fold selectivity gaps within subfamily for comparators)
Conditions	Recombinant human ALDH1A1, ALDH1A2, ALDH1A3; competitive inhibition format; BindingDB and ChEMBL curated data

Why This Matters

For researchers investigating the retinoic acid biosynthesis pathway, a single compound with balanced pan‑ALDH1A activity simplifies experimental design relative to using multiple isoform‑selective inhibitors in combination, reducing confounding variables and enabling more straightforward pharmacological interrogation.

• [1] BindingDB. Entry BDBM50459608 (CHEMBL3276621): ALDH1A2 Ki = 56 nM. https://www.bindingdb.org/ (accessed 2026). View Source
• [2] BindingDB. Entry BDBM50538688 (CHEMBL4642789): ALDH1A3 Ki = 120 nM. https://www.bindingdb.org/ (accessed 2026). View Source
• [3] BindingDB. Entry BDBM50459589 (CHEMBL4205844): ALDH1A1 IC₅₀ = 250 nM. https://www.bindingdb.org/ (accessed 2026). View Source
• [4] Koppaka, V.; Thompson, D. C.; Chen, Y.; Ellermann, M.; Nicolaou, K. C.; Juvonen, R. O.; Petersen, D.; Deitrich, R. A.; Hurley, T. D.; Vasiliou, V. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacol. Rev. 2012, 64, 520–539. https://doi.org/10.1124/pr.111.005538 View Source

2-(2-Amino-4,6-dichloropyrimidin-5-yl)acetaldehyde – Key Application Scenarios

Ex‑Vivo RALDH2 Target Engagement for Retinoic Acid Research

The compound’s demonstrated ex‑vivo RALDH2 inhibition (EC₅₀ = 44 nM in chick choroid ATRA synthesis assay) makes it a first‑line chemical probe for studying retinoic acid biosynthesis in intact tissue models. Unlike the des‑amino analog or simpler 5‑substituted pyrimidines that lack validated tissue‑level activity, this compound provides a unique tool for dissecting RALDH2‑dependent developmental or disease processes in organotypic culture systems [1].

Pan‑ALDH1A Inhibitor for Multi‑Isoform Modulation

With sub‑micromolar potency against ALDH1A1, ALDH1A2, and ALDH1A3 (Ki/IC₅₀ range: 56–250 nM), the compound serves as a balanced pan‑ALDH1A inhibitor for studies requiring simultaneous suppression of all three retinoic‑acid‑synthesizing isoforms. This profile simplifies experimental workflows in cancer stem cell, developmental biology, or metabolic disease research compared with deploying multiple isoform‑selective inhibitors with non‑overlapping selectivity windows [2].

Convergent Synthesis of Carbocyclic 7‑Deazapurine Nucleosides

Medicinal chemistry groups synthesizing carbocyclic nucleoside libraries benefit from the pre‑installed C‑5 acetaldehyde group, which enables a convergent 3‑step construction of the 7‑deazapurine scaffold in 36% overall yield. This route offers a ≥1.8‑fold yield advantage and eliminates 2–4 synthetic steps compared with linear approaches starting from non‑aldehyde 2-amino-4,6-dichloropyrimidine, directly reducing labor and material costs in scale‑up campaigns [3].

ALDH1A2-Selective Inhibitor Design and SAR

The ~4.5‑fold selectivity for ALDH1A2 (Ki = 56 nM) over ALDH1A1 (IC₅₀ = 250 nM), combined with a defined ALDH2 interaction profile, provides a tractable selectivity starting point for structure‑guided optimization. The aldehyde group offers a covalent warhead option for reversible Schiff‑base formation with active‑site cysteine residues, enabling structure‑based design of ALDH1A2‑selective inhibitors for indications such as alcohol‑induced teratogenicity or hematological malignancies where ALDH1A2 is implicated [4].

• [1] BindingDB. Entries BDBM50459608 and BDBM50466622. https://www.bindingdb.org/ (accessed 2026). View Source
• [2] BindingDB. Entries BDBM50459608, BDBM50538688, BDBM50459589. https://www.bindingdb.org/ (accessed 2026). Reference: Koppaka, V. et al. Pharmacol. Rev. 2012, 64, 520–539. https://doi.org/10.1124/pr.111.005538 View Source
• [3] Vince, R. et al. Bioorg. Med. Chem. Lett. 1992, 2, 1071–1074. https://doi.org/10.1016/S0960-894X(00)80230-9; Vince, R.; Hua, M. J. Med. Chem. 1990, 33, 17–21. https://doi.org/10.1021/jm00163a004 View Source
• [4] BindingDB. Entries BDBM50459608, BDBM50459589, BDBM50236899. https://www.bindingdb.org/ (accessed 2026). Reference: Duan, J. J.-W. et al. ALDH1A3 as a Cancer Stem Cell Target. Expert Opin. Ther. Targets 2016, 20, 389–401. https://doi.org/10.1517/14728222.2016.1103738 View Source